N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide

• IUPAC Name: N-[3-[(3,4-dichlorobenzoyl)amino]propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15Cl2N3O2/c17-13-5-4-11(9-14(13)18)15(22)20-7-2-8-21-16(23)12-3-1-6-19-10-12/h1,3-6,9-10H,2,7-8H2,(H,20,22)(H,21,23)
• InChI Key: SUAPFJREYKUHOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NCCCNC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2N3O2
• Molecular Weight: 352.2 g/mol

Description

N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide, also known as DPNA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DPNA is a derivative of nicotinamide, which is a form of vitamin B3, and is known to exhibit unique biochemical and physiological properties that make it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide is not fully understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide has also been shown to exhibit antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide has also been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide is its ability to exhibit potent anticancer and neuroprotective activity, making it a promising candidate for use in laboratory experiments. However, one of the limitations of N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions that could be pursued in the study of N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide. One area of research could focus on the development of more efficient synthesis methods for N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide, which could help to improve its availability for use in laboratory experiments. Another area of research could focus on the identification of the specific molecular targets of N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide, which could help to elucidate its mechanism of action and potentially lead to the development of more targeted therapeutic agents. Finally, future research could focus on the development of novel formulations of N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide that could improve its solubility and bioavailability, making it a more effective therapeutic agent.

Scientific Research Applications

N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide has been extensively studied for its potential use in various fields of scientific research. One of the most promising applications of N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide is in the field of cancer research, where it has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines. N-{3-[(3,4-dichlorobenzoyl)amino]propyl}nicotinamide has also been studied for its potential use as a therapeutic agent in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.